Cas no 2098091-16-6 (2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid)

• Product Name: 2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid
• CAS No: 2098091-16-6
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5045964
• Update Time: 2025-07-01

2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid
• 2-(5-pyrrolidin-1-ylpyridazin-3-yl)oxyacetic acid
• 2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid

• Inchi： 1S/C10H13N3O3/c14-10(15)7-16-9-5-8(6-11-12-9)13-3-1-2-4-13/h5-6H,1-4,7H2,(H,14,15)
• InChI Key： CIVHFFABPBSERC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC(=CN=N1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid

2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic Acid: A Comprehensive Overview

2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid, with the CAS number 2098091-16-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's name itself is a testament to its complex architecture, which includes a pyridazine ring substituted with a pyrrolidine group and an acetic acid moiety.

The core structure of this compound consists of a pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. This ring is further substituted at position 5 with a pyrrolidine group, a five-membered saturated ring containing one nitrogen atom. The presence of this substituent introduces interesting electronic and steric properties to the molecule. Additionally, the acetic acid group attached via an oxygen atom at position 3 of the pyridazine ring adds further functional diversity to the compound.

Recent studies have highlighted the potential of 2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid in various therapeutic areas. For instance, research has shown that this compound exhibits promising activity in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Its ability to interact with key enzymes and receptors makes it a valuable lead compound for drug discovery efforts targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis typically begins with the preparation of the pyridazine derivative, followed by the introduction of the pyrrolidine group and finally the acetic acid moiety. Optimization of reaction conditions has been crucial in achieving high yields and purity levels, which are essential for subsequent biological evaluations.

The pharmacokinetic properties of 2098091-16-6 have also been investigated in preclinical models. Studies indicate that the compound demonstrates moderate bioavailability and favorable distribution characteristics, suggesting its potential suitability for oral administration. However, further research is required to fully understand its pharmacokinetic profile and optimize its delivery for therapeutic applications.

Beyond its pharmacological relevance, this compound has also been explored for its material properties. Its unique structure lends itself to applications in polymer chemistry and nanotechnology. For example, derivatives of this compound have been studied as potential building blocks for advanced materials with tailored electronic properties.

In conclusion, 2-((5-(Pyrrolidin-1-yl)pyridazin-3-yl)oxy)acetic acid, CAS number 2098091-16, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its complex structure provides a foundation for exploring novel chemical reactions, drug development strategies, and material innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.